Ethyl 3-(3-nitrophenyl)-3-(2,4,6-trimethylbenzenesulfonamido)propanoate

• IUPAC Name: ethyl 3-(3-nitrophenyl)-3-[(2,4,6-trimethylphenyl)sulfonylamino]propanoate
• InChI: InChI=1S/C20H24N2O6S/c1-5-28-19(23)12-18(16-7-6-8-17(11-16)22(24)25)21-29(26,27)20-14(3)9-13(2)10-15(20)4/h6-11,18,21H,5,12H2,1-4H3
• InChI Key: NXUDYHGOUCMOCI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC(=CC=C1)[N+](=O)[O-])NS(=O)(=O)C2=C(C=C(C=C2C)C)C
• Molecular Formula: C20H24N2O6S
• Molecular Weight: 420.5 g/mol
• CAS No.: 681841-26-9

Description

Ethyl 3-(3-nitrophenyl)-3-(2,4,6-trimethylbenzenesulfonamido)propanoate is a useful research compound. Its molecular formula is C20H24N2O6S and its molecular weight is 420.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : A study detailed a short and effective synthesis method for ethyl 3‐(3‐aminophenyl)propanoate, involving a tandem Knoevenagel condensation/alkylidene reduction of 3‐nitrobenzaldehyde (Nagel, Radau, & Link, 2011).
• Intermediate in Medicinal Compound Synthesis : Ethyl 3-[(4-methylamino-3-nitrobenzoyl)(pyridin-2-yl)amino]propanoate, a related compound, was synthesized as an intermediate in the production of Dabigatran Etexilate, highlighting its role in pharmaceutical chemistry (Cheng Huansheng, 2013).
• Application in Lossen Rearrangement : The compound facilitated Lossen rearrangement, leading to the synthesis of ureas from carboxylic acids without racemization, under mild conditions (Thalluri, Manne, Dev, & Mandal, 2014).

Applications in Organic Chemistry

• Enantioselective Reduction : It was used in a study for the enantioselective reduction of ethyl 3-aryl-3-oxopropanoates to alcohols by the fungus Rhizopus, demonstrating its utility in chiral synthesis (Salvi & Chattopadhyay, 2006).
• As Intermediates in Kinase Inhibitors : Ethyl 3-(4-(morpholino-1-yl)-3-nitrophenyl)acrylate and analogs were synthesized as intermediates for Aurora 2 kinase inhibitors using environmentally friendly methods (Xu, Zhai, Feng, Liu, Zhao, & Yu, 2015).

Drug Synthesis and Cancer Research

• Synthesis of Dabigatran Etexilate : The compound played a role in the synthesis of Dabigatran Etexilate, an anticoagulant medication, showcasing its significance in drug development (Qi Ya-juan, 2012).
• Anti-Gastric Cancer Activity : A derivative, ethyl 3-(3-amino-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate, exhibited in vitro anti-cancer activity against human gastric cancer cell lines, indicating potential therapeutic applications (Liu, Peng, Yue, Li, & Zhang, 2019).